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Technical Support Center: Corticotropin (ACTH)
Measurement
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) regarding pre-analytical variables that can significantly impact the accuracy of

corticotropin (ACTH) measurement. It is intended for researchers, scientists, and drug

development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the most critical pre-analytical factor affecting ACTH stability?

A1: ACTH is a peptide hormone that is highly susceptible to enzymatic degradation by

proteases found in blood.[1][2] Therefore, improper sample handling and storage temperature

are the most critical pre-analytical factors that can lead to erroneously low ACTH

concentrations.[3]

Q2: What is the recommended blood collection tube for ACTH measurement?

A2: The recommended collection tube is a plastic or siliconized glass lavender-top tube

containing ethylenediaminetetraacetic acid (EDTA) as an anticoagulant.[4][5] It is crucial to

avoid non-siliconized glass tubes as ACTH can adhere to the glass surface, resulting in falsely

low measurements.[5] The tube should ideally be pre-chilled to 2-8°C.[6]
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Q3: How quickly does a blood sample for ACTH measurement need to be processed?

A3: To ensure accurate results, blood samples should be processed as quickly as possible.

Ideally, the sample should be placed on ice immediately after collection and centrifuged within

one hour.[4][5] However, recent studies suggest that ACTH in whole blood collected in EDTA

tubes is stable for up to 6 hours at room temperature and at least 8 hours when refrigerated at

4°C.[7] For longer storage, plasma should be separated and frozen immediately.[4][8]

Q4: Can hemolysis affect ACTH measurement?

A4: Yes, hemolysis can significantly interfere with ACTH measurement, typically causing a

falsely decreased result due to the release of proteolytic enzymes from red blood cells.[9][10]

Even low, barely visible levels of hemolysis can impact the accuracy of the measurement.[9]

Therefore, samples that are visibly hemolyzed should be rejected.[6]

Q5: Are there any known substances that can interfere with ACTH immunoassays?

A5: Yes, several substances can interfere with ACTH immunoassays. These include:

Biotin (Vitamin B7): High doses of biotin supplements can interfere with immunoassays that

utilize biotin-streptavidin technology, potentially leading to falsely high or low results

depending on the assay format.[5][11] Patients should be advised to discontinue biotin

supplements for at least 72 hours before sample collection.[5]

Heterophile Antibodies and Human Anti-Animal Antibodies (HAAA): These endogenous

antibodies can cross-react with the antibodies used in the immunoassay, causing significant

interference.[12][13]

Rheumatoid Factor: This autoantibody can also cause interference in some ACTH

immunoassays.[12][14]

Lipemia: High levels of lipids in the sample can also interfere with the measurement.[6]

Troubleshooting Guides
Issue 1: ACTH levels are unexpectedly low or undetectable.
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Possible Cause Troubleshooting Step

Sample Degradation

- Verify that the blood sample was collected in a

pre-chilled EDTA tube and immediately placed

on ice.[6][15] - Confirm that the sample was

centrifuged in a refrigerated centrifuge within the

recommended timeframe (ideally within 1 hour).

[4][6] - Ensure the separated plasma was frozen

immediately if not analyzed promptly.[4]

Improper Tube Selection

- Confirm that a plastic or siliconized glass

EDTA tube was used. Avoid non-siliconized

glass tubes.[5]

Hemolysis

- Visually inspect the plasma for any signs of

hemolysis (pink or red discoloration). If

hemolyzed, a new sample should be collected.

[6][9]

Delayed Processing

- Review the time between sample collection,

centrifugation, and analysis/freezing. Exceeding

the stability limits can lead to degradation.[7][16]

Issue 2: ACTH levels are unexpectedly high.
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Possible Cause Troubleshooting Step

Assay Interference

- Inquire about the patient's use of high-dose

biotin supplements.[5] - Consider the possibility

of interference from heterophile antibodies or

HAAA. This can be investigated by: - Analyzing

the sample on a different immunoassay

platform.[12][17] - Performing serial dilutions of

the sample; a non-linear response may indicate

interference.[12] - Using heterophile antibody

blocking tubes or reagents.[12][13] - Performing

a polyethylene glycol (PEG) precipitation test.

[12]

Pulsatile Secretion

- ACTH is secreted in a pulsatile manner and

exhibits a diurnal rhythm, with peak levels in the

early morning.[3][4] Consider the time of day the

sample was collected. Multiple samples may be

necessary for an accurate assessment.[5]

Stress

- Physical or emotional stress can elevate ACTH

levels.[3][18] Ensure the patient was rested and

calm during sample collection.

Data Summary Tables
Table 1: Stability of ACTH in Whole Blood (EDTA)

Temperature Duration Stability

Room Temperature (~22°C) Up to 6 hours Stable[7]

Refrigerated (4°C) Up to 8 hours Stable[7][19][20]

Room Temperature (~22°C) > 6 hours
Significant decrease in

concentration[7]

Table 2: Effect of Hemolysis on ACTH Measurement
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Hemolysis Level
Effect on ACTH
Concentration

Recommendation

Visibly hemolyzed Falsely decreased
Reject sample and collect a

new one[6][9]

Low, non-visible levels
Can still cause a significant

decrease

Minimize trauma during

venipuncture to prevent

hemolysis[9]

Experimental Protocols
Protocol 1: Optimal Blood Sample Collection and Handling for ACTH Measurement

Patient Preparation: The patient should ideally be rested and calm to minimize stress-

induced ACTH elevation.[18] The sample should be collected in the early morning (between

7 AM and 10 AM) to account for diurnal variation.[4][15] Patients should discontinue high-

dose biotin supplements for at least 72 hours prior to collection.[5]

Tube Selection: Use a pre-chilled plastic or siliconized glass lavender-top (EDTA) tube.[5][6]

[15]

Venipuncture: Perform a clean venipuncture, avoiding excessive trauma to the vein to

minimize the risk of hemolysis.

Immediate Chilling: Immediately after collection, place the tube in an ice-water slurry or a

refrigerated rack.[4][5]

Centrifugation: Transport the sample on ice to the laboratory and centrifuge it in a

refrigerated centrifuge (at 4°C) as soon as possible, preferably within one hour of collection.

[4][6]

Plasma Separation: Carefully separate the plasma from the cells, avoiding disturbance of the

buffy coat.

Storage: If the analysis is not performed immediately, freeze the plasma at -20°C or lower.[8]

For long-term storage, -70°C or -80°C is recommended.[2]
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Caption: Recommended workflow for ACTH sample collection and processing.
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Caption: Troubleshooting guide for unexpectedly low ACTH results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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